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Compound of Interest

Compound Name: 1-Formyl-beta-carboline

Cat. No.: B1336114 Get Quote

Technical Support Center: 1-Formyl-β-carboline
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 1-Formyl-

β-carboline in cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is the expected stability of 1-Formyl-β-carboline in cell culture media?

Currently, there is a lack of specific published data on the quantitative stability of 1-Formyl-β-

carboline in common cell culture media such as DMEM or RPMI-1640. However, studies

involving 1-formyl-β-carboline derivatives in DMEM have shown anti-viral activity over 24 to 36

hours, suggesting a degree of stability within this timeframe.[1] The stability of β-carboline

compounds can be influenced by factors such as pH and temperature.[2] It is recommended

that researchers determine the stability of 1-Formyl-β-carboline under their specific

experimental conditions.

Q2: What are the recommended storage conditions for 1-Formyl-β-carboline?

For optimal stability, 1-Formyl-β-carboline powder should be stored at -20°C.[3] Stock solutions

prepared in a solvent such as DMSO should be stored at -80°C.[3]

Q3: How should I prepare a stock solution of 1-Formyl-β-carboline?
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1-Formyl-β-carboline is soluble in DMSO and methanol.[4] It is common practice to prepare a

high-concentration stock solution (e.g., 10-20 mM) in sterile DMSO. This stock solution can

then be serially diluted in cell culture medium to achieve the desired final concentration for your

experiment. To avoid precipitation, ensure the final concentration of DMSO in the cell culture

medium is low (typically ≤ 0.5%).

Q4: What signaling pathway is targeted by 1-Formyl-β-carboline?

1-Formyl-β-carboline and its derivatives have been shown to inhibit the PI3K/Akt signaling

pathway.[1][5] Other β-carboline alkaloids also regulate the PI3K/Akt/mTOR pathway.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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